Cas no 1451391-92-6 (Lithium trimethoxy(thiazol-2-yl)borate)

• Product Name: Lithium trimethoxy(thiazol-2-yl)borate
• CAS No: 1451391-92-6
• MF: C₆H₁₁BLiNO₃S
• MW: 194.973440408707
• MDL: MFCD26131440
• CID: 2092671
• PubChem ID: 86280187
• Update Time: 2025-10-19

Lithium trimethoxy(thiazol-2-yl)borate Chemical and Physical Properties

Names and Identifiers

• Lithium trimethoxy(thiazol-2-yl)borate
• CS-0175041
• 1451391-92-6
• MFCD26131440
• Lithiumtrimethoxy(thiazol-2-yl)borate
• lithium;trimethoxy(1,3-thiazol-2-yl)boranuide
• Lithium (Thiazol-2-yl)trimethoxyborate
• CS2934
• SY257793

• MDL： MFCD26131440
• Inchi： 1S/C6H11BNO3S.Li/c1-9-7(10-2,11-3)6-8-4-5-12-6;/h4-5H,1-3H3;/q-1;+1
• InChI Key： AVPARELZBUTGNZ-UHFFFAOYSA-N
• SMILES： S1C=CN=C1[B-](OC)(OC)OC.[Li+]

Computed Properties

• Exact Mass: 195.0712730g/mol
• Monoisotopic Mass: 195.0712730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 142
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.8Ų

Additional information on Lithium trimethoxy(thiazol-2-yl)borate

Introduction to Lithium Trimethoxy(Thiazol-2-yl)Borate (CAS No. 1451391-92-6)

Lithium Trimethoxy(thiazol-2-yl)borate, a compound with the chemical formula C₆H₉BLiNO₂S, is a specialized organoboron derivative that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 1451391-92-6, is particularly notable for its unique structural properties and potential applications in various chemical processes. The presence of both lithium and boron atoms in its molecular structure imparts distinct reactivity and stability, making it a subject of intense research interest.

The< strong>Lithium Trimethoxy(thiazol-2-yl)borate molecule consists of a boron atom coordinated to three methoxy groups and a thiazole ring, which is a five-membered heterocyclic compound containing sulfur. This specific arrangement not only influences its chemical behavior but also opens up possibilities for diverse applications, particularly in the development of new catalysts and ligands. The thiazole moiety, known for its stability and versatility, plays a crucial role in modulating the reactivity of the boron center, thereby enhancing its utility in synthetic chemistry.

In recent years, there has been a growing interest in organoboron compounds due to their broad range of applications in pharmaceuticals, agrochemicals, and materials science. Among these compounds, lithium-based borates have emerged as particularly promising due to their ability to participate in various organic transformations efficiently. The< strong>Lithium Trimethoxy(thiazol-2-yl)borate is no exception and has been studied for its potential use as a catalyst or intermediate in the synthesis of complex organic molecules.

One of the most compelling aspects of< strong>Lithium Trimethoxy(thiazol-2-yl)borate is its role in cross-coupling reactions, which are fundamental transformations in modern synthetic organic chemistry. These reactions involve the coupling of two different organic fragments to form a new carbon-carbon bond. The boron center in< strong>Lithium Trimethoxy(thiazol-2-yl)borate can act as a Lewis acid catalyst, facilitating such reactions under mild conditions. This property makes it an attractive candidate for use in pharmaceutical synthesis, where high selectivity and yield are often required.

The< strong>Lithium Trimethoxy(thiazol-2-yl)borate has also been explored for its potential applications in materials science. Boron-containing compounds are known for their ability to form stable coordination complexes with various metals, which can be utilized to create novel materials with tailored properties. For instance, the boron center can be used to anchor the thiazole ring onto a metal surface, creating a highly active catalytic site. Such materials have potential applications in catalysis, sensors, and even electronic devices.

Recent research has highlighted the< strong>Lithium Trimethoxy(thiazol-2-yl)borate's role in the development of new pharmaceutical agents. The thiazole ring is a common motif in many bioactive molecules due to its ability to interact with biological targets such as enzymes and receptors. By incorporating this ring into an organoboron compound like< strong>Lithium Trimethoxy(thiazol-2-yl)borate, researchers can design molecules with enhanced bioactivity and selectivity. This approach has led to the discovery of several novel compounds with potential therapeutic applications.

The synthesis of< strong>Lithium Trimethoxy(thiazol-2-yl)borate is another area of active research. While the exact synthetic route can vary depending on the desired purity and scale of production, common methods involve the reaction of lithium alkoxides with appropriate boron precursors in the presence of thiazole derivatives. Advances in synthetic methodologies have enabled researchers to produce high-purity samples of this compound, which are essential for both academic research and industrial applications.

The< strong>Lithium Trimethoxy(thiazol-2-yl)borate exhibits interesting physicochemical properties that make it suitable for various applications. For instance, it has been shown to be soluble in many common organic solvents, which facilitates its use in solution-phase reactions. Additionally, its stability under various reaction conditions makes it a reliable reagent for long-term studies or large-scale syntheses.

In conclusion,< strong>Lithium Trimethoxy(thiazol-2-yl)borate (CAS No. 1451391-92-6) is a versatile organoboron compound with significant potential in pharmaceutical chemistry and materials science. Its unique structural features and reactivity make it an attractive candidate for use as a catalyst or intermediate in various chemical processes. As research continues to uncover new applications for this compound, it is likely that< strong>Lithium Trimethoxy(thiazol-2-yl)borate will play an increasingly important role in both academic research and industrial development.